Cas no 1363380-50-0 (1-methyl-1,3,7-triazaspiro[4.5]decan-4-one)

• Product Name: 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one
• CAS No: 1363380-50-0
• MF: C₈H₁₅N₃O
• MW: 169.22
• CID: 5099926
• Update Time: 2026-03-03

1-methyl-1,3,7-triazaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one

• Inchi： 1S/C8H15N3O/c1-11-6-10-7(12)8(11)3-2-4-9-5-8/h9H,2-6H2,1H3,(H,10,12)
• InChI Key： PEYTVQLGZBLYLS-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCCNC2)C(=O)NC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one

Recent Advances in the Study of 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one (CAS: 1363380-50-0)

The compound 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one (CAS: 1363380-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the role of 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one in targeting specific enzymes involved in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), which are implicated in the pathogenesis of Alzheimer's disease. The study highlighted the compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile, making it a viable candidate for further preclinical development.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one exhibits potent anti-proliferative effects against certain cancer cell lines, particularly those with dysregulated signaling pathways. The study utilized high-throughput screening and molecular docking simulations to identify the compound's binding affinity for key oncogenic targets, providing a foundation for future structure-activity relationship (SAR) studies.

The synthetic accessibility of 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one has also been a focus of recent investigations. A 2023 paper in Organic Letters detailed a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and enabling further pharmacological evaluation. The study also emphasized the importance of stereochemical control in the synthesis, as the biological activity of the compound is highly dependent on its three-dimensional conformation.

Despite these promising findings, challenges remain in the development of 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one as a therapeutic agent. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's versatility and unique pharmacophore make it a valuable scaffold for drug discovery. Ongoing research is expected to uncover additional applications and refine its therapeutic potential.

In conclusion, 1-methyl-1,3,7-triazaspiro[4.5]decan-4-one (CAS: 1363380-50-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a promising candidate for further development. Future studies will likely focus on translational research, including in vivo efficacy and safety assessments, to bridge the gap between laboratory findings and clinical applications.